Cas no 62083-09-4 (2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]-)

• Product Name: 2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]-
• CAS No: 62083-09-4
• MF: C₂₄H₄₆N₂O₂S₂
• MW: 458.764244556427
• CID: 458790
• PubChem ID: 71390157
• Update Time: 2025-04-19

2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione, 3,6-bis[2-(octylthio)ethyl]-
• 3,6-bis(2-octylsulfanylethyl)piperazine-2,5-dione
• 3,6-BIS[2-(OCTYLSULFANYL)ETHYL]PIPERAZINE-2,5-DIONE
• 62083-09-4
• DTXSID00812089

• Inchi： 1S/C24H46N2O2S2/c1-3-5-7-9-11-13-17-29-19-15-21-23(27)26-22(24(28)25-21)16-20-30-18-14-12-10-8-6-4-2/h21-22H,3-20H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： OFAIQENUJXGLKA-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC)CCC1C(NC(C(N1)=O)CCSCCCCCCCC)=O

Computed Properties

• Exact Mass: 458.30038
• Monoisotopic Mass: 458.30007106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 58.2